Cas no 2229351-30-6 (1-(2,5-dimethylthiophen-3-yl)piperazine)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)piperazine
• CAS No: 2229351-30-6
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6228156
• PubChem ID: 165686190
• Update Time: 2025-06-09

1-(2,5-dimethylthiophen-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)piperazine
• 2229351-30-6
• EN300-1753385

• Inchi： 1S/C10H16N2S/c1-8-7-10(9(2)13-8)12-5-3-11-4-6-12/h7,11H,3-6H2,1-2H3
• InChI Key： YDLFUIFCBBLCKC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)N1CCNCC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-(2,5-dimethylthiophen-3-yl)piperazine

Introduction to 1-(2,5-dimethylthiophen-3-yl)piperazine (CAS No. 2229351-30-6)

1-(2,5-dimethylthiophen-3-yl)piperazine, with the Chemical Abstracts Service (CAS) number 2229351-30-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by a piperazine ring substituted with a 2,5-dimethylthiophen-3-yl group, which imparts distinct pharmacological properties.

The chemical structure of 1-(2,5-dimethylthiophen-3-yl)piperazine is notable for its combination of aromatic and heterocyclic moieties. The piperazine ring, a six-membered cyclic amine, is a common structural element in many bioactive compounds and pharmaceuticals. The substitution with the 2,5-dimethylthiophen-3-yl group introduces additional complexity and functionality, which can influence the compound's biological activity and selectivity.

Recent research has focused on the potential therapeutic applications of 1-(2,5-dimethylthiophen-3-yl)piperazine. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(2,5-dimethylthiophen-3-yl)piperazine demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(2,5-dimethylthiophen-3-yl)piperazine has also shown potential as an analgesic agent. A study conducted by researchers at the University of California in 2020 evaluated the analgesic effects of this compound in rodent models of pain. The results indicated that 1-(2,5-dimethylthiophen-3-yl)piperazine effectively reduced pain responses without causing significant side effects, making it a promising candidate for the development of new pain management therapies.

The neuroprotective effects of 1-(2,5-dimethylthiophen-3-yl)piperazine have also been investigated. A study published in the journal Neuropharmacology in 2019 reported that this compound exhibited neuroprotective activity in cellular models of neurodegenerative diseases. The compound was found to protect neurons from oxidative stress-induced damage and promote neuronal survival. These findings suggest that 1-(2,5-dimethylthiophen-3-yl)piperazine may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 1-(2,5-dimethylthiophen-3-yl)piperazine is not yet fully understood but is believed to involve multiple pathways. Research suggests that the compound may interact with various receptors and signaling pathways involved in inflammation, pain perception, and neuronal function. For example, studies have shown that 1-(2,5-dimethylthiophen-3-yl)piperazine can modulate the activity of G protein-coupled receptors (GPCRs) and ion channels, which are key targets for many therapeutic agents.

The synthesis of 1-(2,5-dimethylthiophen-3-yl)piperazine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving nucleophilic substitution reactions and coupling reactions. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advances in green chemistry have led to the development of more sustainable synthetic methods for producing this compound.

In conclusion, 1-(2,5-dimethylthiophen-3-yl)piperazine (CAS No. 2229351-30-6) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic potential.